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Compound of Interest

(3-Bromo-5-
Compound Name: _
(trifluoromethyl)phenyl)methanol

Cat. No.: B576189

Essential Safety and Handling Guide for (3-
Bromo-5-(trifluoromethyl)phenyl)methanol

This guide provides immediate, essential safety and logistical information for handling (3-
Bromo-5-(trifluoromethyl)phenyl)methanol (CAS No: 172023-97-1). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Classification

(3-Bromo-5-(trifluoromethyl)phenyl)methanol is classified as a hazardous substance. It is
crucial to understand its primary hazards before handling.

Hazard Classification GHS Hazard Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1]
Skin Irritation H315 Causes skin irritation.[1][2]

Causes serious eye irritation.

Eye Irritation H319
[1][2]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[1][2]
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Signal Word: Warning

Hazard Pictogram:

e GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (3-Bromo-5-

(trifluoromethyl)phenyl)methanol to minimize exposure and ensure personal safety.

PPE Category

Item

Specification

Rationale

Eye and Face

Protection

Safety Glasses with
Side Shields

ANSI Z87.1 certified

Protects against
splashes and airborne

particles.[3]

Chemical Goggles

Recommended when
there is a significant

risk of splashing.

Provides a complete

seal around the eyes.

[3]

Face Shield

To be worn in
conjunction with

safety glasses or

goggles.

Protects the entire

face from splashes.[1]

Skin Protection

Laboratory Coat

Long-sleeved, fully

buttoned.

Protects skin and
personal clothing from

contamination.[3]

Gloves

Nitrile rubber gloves.

Provides good
resistance against a
variety of organic
solvents and is the lab
standard.[4]

Respiratory Protection

Chemical Fume Hood

Required for all

handling procedures.

Ensures adequate
ventilation and
prevents inhalation of

vapors or dust.[5]
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Operational Protocol: Handling and Storage

Adherence to the following step-by-step operational protocol is essential for the safe handling
and storage of (3-Bromo-5-(trifluoromethyl)phenyl)methanol.

Experimental Workflow:
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Preparation

1. Don PPE
(Lab Coat, Gloves, Safety Glasses)

2. Verify Fume Hood
Functionality

3. Assemble Materials
in Fume Hood

Handling

4. Weigh Compound

(5. Transfer to Reaction VesseD
G. Perform ExperimenD

Cleanup % Disposal

7. Decontaminate Glassware

:

8. Segregate Halogenated
Organic Waste

9. Doff PPE
ELO. Wash Hands Thoroughla
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Handling Workflow for (3-Bromo-5-(trifluoromethyl)phenyl)methanol
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Methodology:

e Preparation:
o Always work in a well-ventilated area, specifically within a certified chemical fume hood.[5]
o Before starting, ensure all necessary PPE is worn correctly.[5]
o Have a spill kit readily available.

e Handling:

[¢]

Avoid direct contact with the skin and eyes.[1]

[¢]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2]

[e]

When not in use, keep the container tightly closed and store in a cool, dry, well-ventilated
place.[2][6]

[e]

Do not eat, drink, or smoke in the handling area.[2]
¢ In Case of Exposure:
o If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

o If on Skin: Wash off immediately with soap and plenty of water. Remove contaminated
clothing.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice.[1]

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

[2]

Disposal Plan

Proper disposal of (3-Bromo-5-(trifluoromethyl)phenyl)methanol and its containers is critical
to prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation and Disposal Workflow:

Waste Generation

1. Unused Compound &
Contaminated Materials

Segregation

2. Classify as Halogenated
Organic Waste

3. Place in a Labeled,
Sealed Container

Disposal

4. Store in Designated
Hazardous Waste Area

5. Arrange for Pickup by
Certified Waste Disposal Service

Click to download full resolution via product page

Disposal Workflow for Halogenated Organic Waste

Methodology:

o Classification: (3-Bromo-5-(trifluoromethyl)phenyl)methanol is classified as a
halogenated organic waste.[5] It must not be mixed with non-halogenated waste streams.[5]

e Containerization:
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o Collect waste in a designated, properly labeled, and sealed container.[6]

o The container should be compatible with the chemical waste.

» Storage and Disposal:
o Store the waste container in a desighated hazardous waste storage area.

o Dispose of the contents and container in accordance with local, state, and federal
regulations through an authorized hazardous waste collection service.[6]

o Do not allow the product to enter drains or waterways.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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